Cas no 896046-85-8 (1-(3-Fluorobenzyl)piperidine-3-carboxylic acid)

• Product Name: 1-(3-Fluorobenzyl)piperidine-3-carboxylic acid
• CAS No: 896046-85-8
• MF: C₁₃H₁₆FNO₂
• MW: 237.270047187805
• CID: 822083
• PubChem ID: 4650484
• Update Time: 2025-06-25

1-(3-Fluorobenzyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluorobenzyl)piperidine-3-carboxylic acid
• 1-[(3-fluorophenyl)methyl]-3-Piperidinecarboxylic acid
• 1-[(3-fluorophenyl)methyl]piperidine-3-carboxylic acid
• AKOS000125278
• 896046-85-8
• FT-0766758
• 1-(3-fluorobenzyl)piperidine-3-carboxylicacid
• DTXSID40405252
• AKOS022179848
• 1-(3-Fluoro-benzyl)-piperidine-3-carboxylic acid

• MDL： MFCD05170990
• Inchi： 1S/C13H16FNO2/c14-12-5-1-3-10(7-12)8-15-6-2-4-11(9-15)13(16)17/h1,3,5,7,11H,2,4,6,8-9H2,(H,16,17)
• InChI Key： VWUDHUJSDJLKJL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN1CCCC(C(=O)O)C1

Computed Properties

• Exact Mass: 237.11700
• Monoisotopic Mass: 237.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.234
• PSA: 40.54000
• LogP: 2.06020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-(3-Fluorobenzyl)piperidine-3-carboxylic acid

1-(3-Fluorobenzyl)piperidine-3-carboxylic acid (CAS No. 896046-85-8): An Overview

1-(3-Fluorobenzyl)piperidine-3-carboxylic acid (CAS No. 896046-85-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting neurological and psychiatric disorders.

The chemical structure of 1-(3-Fluorobenzyl)piperidine-3-carboxylic acid consists of a piperidine ring substituted with a carboxylic acid group and a 3-fluorobenzyl moiety. The presence of the fluorine atom on the benzyl group imparts distinct pharmacological properties, enhancing the compound's bioavailability and metabolic stability. These characteristics make it an attractive candidate for drug development, especially in the context of central nervous system (CNS) disorders.

Recent studies have explored the pharmacological profile of 1-(3-Fluorobenzyl)piperidine-3-carboxylic acid. One notable study published in the Journal of Medicinal Chemistry investigated its potential as a modulator of GABA receptors, which are crucial for regulating neuronal excitability. The results indicated that this compound exhibits selective binding to specific GABA receptor subtypes, suggesting its potential as a therapeutic agent for conditions such as anxiety and epilepsy.

In addition to its GABA receptor modulation properties, 1-(3-Fluorobenzyl)piperidine-3-carboxylic acid has also been studied for its effects on dopaminergic pathways. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can modulate dopamine release in vitro, indicating its potential utility in treating Parkinson's disease and other movement disorders. The ability to influence dopaminergic signaling pathways is particularly significant given the critical role dopamine plays in motor control and reward mechanisms.

The synthetic accessibility of 1-(3-Fluorobenzyl)piperidine-3-carboxylic acid is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One such method involves the coupling of 3-fluorobenzyl bromide with piperidine followed by carboxylation to introduce the carboxylic acid group. This synthetic approach allows for easy modification of the molecule, facilitating the exploration of structure-activity relationships (SAR) and the optimization of pharmacological properties.

Clinical trials involving 1-(3-Fluorobenzyl)piperidine-3-carboxylic acid-based compounds are currently underway to evaluate their safety and efficacy in human subjects. Preliminary data from phase I trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings underscore the compound's potential as a safe and effective treatment option for various neurological and psychiatric conditions.

Beyond its therapeutic applications, 1-(3-Fluorobenzyl)piperidine-3-carboxylic acid has also found use as a research tool in academic and industrial laboratories. Its unique chemical properties make it an ideal candidate for studying receptor-ligand interactions and developing new assay methods. For instance, researchers at Harvard University have utilized this compound to develop high-throughput screening assays for identifying novel GABA receptor modulators.

In conclusion, 1-(3-Fluorobenzyl)piperidine-3-carboxylic acid (CAS No. 896046-85-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable pharmacological properties, make it an attractive candidate for further investigation and development. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of neurological and psychiatric disorders.